Cas no 31478-84-9 (Heptadecanoic acid,16-methyl-, 1-methylethyl ester)

• Product Name: Heptadecanoic acid,16-methyl-, 1-methylethyl ester
• CAS No: 31478-84-9
• MF: C₂₁H₄₂O₂
• MW: 326.556987285614
• CID: 318916
• Update Time: 2026-05-14

Heptadecanoic acid,16-methyl-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 16-methylheptadecanoate
• 1-Methylethyl isooctadecanoate
• 2-Propyl isooctadecanoate
• EINECS 250-651-1
• Isooctadecanoic acid, 1-methylethyl ester
• Isopropyl 16-methylheptadecanoate
• Isostearic acid, isopropyl ester
• Nikkol IPIS
• Wickenol 131
• Heptadecanoic acid, 16-methyl-, 1-methylethyl ester
• Heptadecanoic acid, 16-methyl-1,1-dimethylethyl ester
• Heptadecanoic acid,16-methyl-, 1-methylethyl ester

• Inchi： 1S/C21H42O2/c1-19(2)17-15-13-11-9-7-5-6-8-10-12-14-16-18-21(22)23-20(3)4/h19-20H,5-18H2,1-4H3
• InChI Key： NEOZOXKVMDBOSG-UHFFFAOYSA-N
• SMILES： CC(CCCCCCCCCCCCCCC(OC(C)C)=O)C

Computed Properties

• Exact Mass: 326.31866
• Monoisotopic Mass: 326.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.86g/cm3
• Boiling Point: 360.7ºC at 760mmHg
• Flash Point: 183.6ºC
• Refractive Index: 1.445
• PSA: 26.3
• LogP: 7.05540